Cas no 2171214-75-6 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid
• CAS No: 2171214-75-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6232167
• PubChem ID: 165515406
• Update Time: 2025-08-02

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamido]acetic acid
• EN300-1517140
• 2171214-75-6

• Inchi： 1S/C28H28N2O5/c1-18(2)30(16-25(31)32)27(33)26(19-10-4-3-5-11-19)29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,18,24,26H,16-17H2,1-2H3,(H,29,34)(H,31,32)/t26-/m1/s1
• InChI Key： XCFAVJDKALWRPO-AREMUKBSSA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic Acid

The compound with CAS No. 2171214-75-6, known as 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl moiety, and an acetamidoacetic acid backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a phenyl ring and an acetamidoacetic acid moiety. This unique combination makes the compound a promising candidate for developing novel therapeutic agents.

The phenyl group in the molecule contributes to its hydrophobicity, which is essential for membrane permeability and binding affinity to target proteins. The acetamidoacetic acid backbone provides flexibility and functional diversity, enabling the molecule to interact with various biological targets. Recent research has shown that such structures can be optimized for specific therapeutic applications, such as targeting enzymes involved in cancer progression or inflammatory diseases.

The N-(propan-2-yl) substituent adds another layer of complexity to the molecule. This group enhances the solubility of the compound in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, the propan-2-yl group can influence the pharmacokinetic properties of the compound, such as absorption and distribution within the body.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving peptide coupling techniques and stereochemical control. The use of chiral resolving agents or asymmetric synthesis methods ensures the correct configuration at the chiral center. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure compounds with high efficiency.

In terms of biological activity, this compound has shown potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and disrupting or enhancing these interactions can lead to therapeutic benefits. For instance, targeting specific PPIs involved in signal transduction pathways could offer new avenues for treating diseases such as cancer or neurodegenerative disorders.

Moreover, the fluorenylmethoxycarbonyl group has been extensively studied for its role in fluorescence-based assays. The Fmoc group can be used as a fluorescent tag to monitor molecular interactions in real-time, providing valuable insights into drug-target binding kinetics. This property makes the compound a valuable tool in drug discovery research.

Recent computational studies have employed molecular docking and dynamics simulations to predict the binding modes of this compound with various protein targets. These studies have revealed that the phenyl ring and acetamidoacetic acid moieties are critical for binding affinity and selectivity. Furthermore, machine learning algorithms have been applied to optimize the structure of similar compounds based on their predicted biological activities.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(propan-2-yl)acetamidoacetic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry and biotechnology. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a key player in the development of novel therapeutic agents.